Cas no 1210674-00-2 (Ethyl 6-(piperazin-1-yl)pyridine-3-carboxylate dihydrochloride)

• Product Name: Ethyl 6-(piperazin-1-yl)pyridine-3-carboxylate dihydrochloride
• CAS No: 1210674-00-2
• MF: C₁₂H₁₈ClN₃O₂
• MW: 271.743221759796
• CID: 5098147
• Update Time: 2025-08-05

Ethyl 6-(piperazin-1-yl)pyridine-3-carboxylate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(piperazin-1-yl)pyridine-3-carboxylate dihydrochloride

• Inchi： 1S/C12H17N3O2.ClH/c1-2-17-12(16)10-3-4-11(14-9-10)15-7-5-13-6-8-15;/h3-4,9,13H,2,5-8H2,1H3;1H
• InChI Key： SOODYSSGMJLYNE-UHFFFAOYSA-N
• SMILES： C(C1C=NC(N2CCNCC2)=CC=1)(=O)OCC.Cl

Computed Properties

• Exact Mass: 307.085
• Monoisotopic Mass: 307.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5A^2

Additional information on Ethyl 6-(piperazin-1-yl)pyridine-3-carboxylate dihydrochloride

Ethyl 6-(piperazin-1-yl)pyridine-3-carboxylate dihydrochloride (CAS No. 1210674-00-2): A Comprehensive Overview

Ethyl 6-(piperazin-1-yl)pyridine-3-carboxylate dihydrochloride (CAS No. 1210674-00-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as EPPC dihydrochloride, is a derivative of piperazine and pyridine, two important heterocyclic compounds that are widely used in the development of novel drugs and therapeutic agents.

The chemical structure of ethyl 6-(piperazin-1-yl)pyridine-3-carboxylate dihydrochloride consists of a pyridine ring substituted with a piperazine moiety and an ethyl ester group. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it an attractive candidate for various biological studies and drug discovery efforts.

Recent research has highlighted the potential of EPPC dihydrochloride in modulating specific biological pathways. For instance, studies have shown that this compound can act as a potent inhibitor of certain enzymes involved in inflammatory responses, making it a promising lead for the development of anti-inflammatory drugs. Additionally, its ability to interact with specific receptors in the central nervous system (CNS) has sparked interest in its potential use as an antipsychotic or antidepressant agent.

In the context of medicinal chemistry, ethyl 6-(piperazin-1-yl)pyridine-3-carboxylate dihydrochloride has been extensively studied for its ability to cross the blood-brain barrier (BBB). This property is crucial for drugs targeting neurological disorders, as it ensures that the compound can effectively reach and exert its therapeutic effects on brain tissues. Preclinical studies have demonstrated that EPPC dihydrochloride exhibits good BBB permeability, which is a significant advantage in the development of CNS-active drugs.

Furthermore, the pharmacokinetic profile of ethyl 6-(piperazin-1-yl)pyridine-3-carboxylate dihydrochloride has been evaluated in various animal models. These studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Specifically, it demonstrates rapid absorption following oral administration and a moderate half-life, which suggests that it could be formulated into oral medications with sustained therapeutic effects.

The safety profile of EPPC dihydrochloride has also been investigated in preclinical toxicity studies. These studies have indicated that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In addition to its potential therapeutic applications, ethyl 6-(piperazin-1-yl)pyridine-3-carboxylate dihydrochloride is also used as a building block in synthetic chemistry. Its versatile reactivity allows chemists to synthesize a wide range of derivatives with modified functional groups, which can be tailored for specific biological activities or improved pharmacological properties. This makes EPPC dihydrochloride an invaluable tool in the discovery and optimization of new drug candidates.

The ongoing research on ethyl 6-(piperazin-1-yl)pyridine-3-carboxylate dihydrochloride continues to uncover new insights into its mechanisms of action and potential applications. For example, recent studies have explored its role in modulating ion channels and neurotransmitter systems, which could lead to novel treatments for conditions such as epilepsy and neurodegenerative diseases.

In conclusion, ethyl 6-(piperazin-1-yl)pyridine-3-carboxylate dihydrochloride (CAS No. 1210674-00-2) is a multifaceted compound with promising prospects in both research and clinical settings. Its unique chemical structure, favorable pharmacological properties, and potential therapeutic applications make it an important molecule for further investigation and development in the field of medicinal chemistry.